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Compound of Interest

Compound Name: 1,3-Propanediol

Cat. No.: B051772 Get Quote

This guide provides critical safety and logistical information for the proper handling and

disposal of 1,3-Propanediol in a laboratory setting. Adherence to these procedures is essential

to ensure the safety of researchers, scientists, and drug development professionals.

Personal Protective Equipment (PPE)
The selection of appropriate personal protective equipment is the first line of defense against

potential exposure to 1,3-Propanediol. While generally not classified as a hazardous

substance, proper PPE is mandatory to prevent skin and eye contact.

Recommended PPE for Handling 1,3-Propanediol:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b051772?utm_src=pdf-interest
https://www.benchchem.com/product/b051772?utm_src=pdf-body
https://www.benchchem.com/product/b051772?utm_src=pdf-body
https://www.benchchem.com/product/b051772?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Type Specification Standard

Eye and Face Protection
Safety glasses with side-

shields

EN166 (EU) or NIOSH (US)

approved[1]

Hand Protection Nitrile rubber gloves[1][2] Tested according to EN 374[2]

Minimum layer thickness:

>0.11 mm[1][2]

Breakthrough time: >480

minutes (permeation: level 6)

[1][2]

Skin and Body Protection Laboratory coat Standard laboratory practice

Respiratory Protection
Necessary only if aerosol or

mist formation occurs[2][3]

NIOSH (US) or CEN (EU)

approved respirator[4]

Operational Plan for Handling 1,3-Propanediol
A systematic approach to handling 1,3-Propanediol minimizes risks and ensures a safe

working environment.

Step-by-Step Handling Protocol:

Preparation:

Ensure adequate ventilation in the work area.[1][5]

Inspect all PPE for integrity before use.[1]

Locate the nearest safety shower and eyewash station.

Donning PPE:

Put on a laboratory coat.

Don safety glasses with side-shields.[1]
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Wash and dry hands thoroughly before putting on gloves.[1]

Wear suitable nitrile rubber gloves, ensuring they cover the cuffs of the lab coat.[2]

Handling the Chemical:

Avoid direct contact with skin and eyes.

Prevent the formation of vapors or mists.[1]

Keep the container tightly closed when not in use and store it in a cool, dry, and well-

ventilated place.[1][5]

Doffing PPE:

Remove gloves using the proper technique to avoid skin contact with the outer surface of

the glove.[1]

Dispose of contaminated gloves immediately in a designated waste container.[1]

Remove the lab coat.

Wash hands thoroughly with soap and water after handling the chemical.[1]

Disposal Plan
Proper disposal of 1,3-Propanediol and any contaminated materials is crucial to prevent

environmental contamination and adhere to regulations.

Disposal Protocol:

Unused Product: Offer surplus and non-recyclable solutions to a licensed disposal company.

[1][4] Do not dispose of it down the drain.[1]

Contaminated Materials: Dispose of contaminated gloves and other disposable materials as

unused product in a suitable, closed container.[1][4]

Empty Containers: Treat empty containers as if they still contain the product. Do not reuse

empty containers.
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Workflow for Safe Handling and Disposal of 1,3-
Propanediol

Workflow for Safe Handling and Disposal of 1,3-Propanediol

Preparation

Handling Procedure

Disposal

Ensure Adequate Ventilation & Inspect PPE

Don PPE
(Lab Coat, Safety Glasses, Gloves)

Proceed to Handling

Handle 1,3-Propanediol
(Avoid Contact, Keep Container Closed)

Doff PPE
(Proper Glove Removal, Hand Washing)

Dispose of Unused Product & Contaminated Materials in Accordance with Regulations

Post-Handling

Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling and disposal of 1,3-
Propanediol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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